Cas no 1804719-34-3 (2-(Difluoromethyl)-6-nitropyridine-4-methanol)

• Product Name: 2-(Difluoromethyl)-6-nitropyridine-4-methanol
• CAS No: 1804719-34-3
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4848270
• Update Time: 2025-07-17

2-(Difluoromethyl)-6-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-nitropyridine-4-methanol

• Inchi： 1S/C7H6F2N2O3/c8-7(9)5-1-4(3-12)2-6(10-5)11(13)14/h1-2,7,12H,3H2
• InChI Key： VSNPMXQVJMCDCL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)C=C([N+](=O)[O-])N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 0.8
• Topological Polar Surface Area: 78.9

Additional information on 2-(Difluoromethyl)-6-nitropyridine-4-methanol

2-(Difluoromethyl)-6-nitropyridine-4-methanol: A Comprehensive Overview of Its Chemical Properties and Research Applications

2-(Difluoromethyl)-6-nitropyridine-4-methanol is a novel organic compound with a unique molecular structure that has attracted significant attention in the field of medicinal chemistry. This compound, identified by its CAS No. 1804719-34-3, possesses a combination of functional groups that make it a promising candidate for pharmaceutical research. The molecule features a nitropyridine ring system, which is known for its potential biological activities, and a methanol functional group that enhances its solubility and reactivity. Recent studies have highlighted its potential applications in the development of novel therapeutics targeting various diseases.

The nitropyridine core of this compound is a key structural element that contributes to its biological activity. This ring system is often found in pharmaceutical agents due to its ability to interact with target proteins and enzymes. The 2-(Difluoromethyl) substituent introduces fluorine atoms, which can significantly alter the physicochemical properties of the molecule. Fluorine substitution is a common strategy in drug design to improve metabolic stability and enhance binding affinity to biological targets. The 4-methanol group further modulates the molecule's reactivity and solubility, making it suitable for various chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-(Difluoromethyl)-6-nitropyridine-4-methanol. Researchers have employed catalytic methods and transition metal-mediated reactions to synthesize this compound with high purity and yield. These synthetic approaches not only highlight the molecule's synthetic accessibility but also underscore its potential for further functionalization. The ability to modify the nitropyridine ring and the methanol group opens up new avenues for drug discovery, as these modifications can fine-tune the molecule's pharmacological profile.

Studies published in 2023 have demonstrated the potential of 2-(Difluoromethyl)-6-nitropyridine-4-methanol in the context of cancer research. A team of scientists from the University of Tokyo reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those overexpressing specific receptors. The nitropyridine ring's ability to interact with protein kinase domains was identified as a key mechanism underlying its antitumor activity. These findings suggest that the molecule could be developed into a targeted therapy for cancers with specific genetic mutations.

Another area of interest is the 2-(Difluoromethyl)-6-nitropyridine-4-methanol’s potential as an inhibitor of inflammatory pathways. Inflammatory diseases, such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD), are associated with dysregulated signaling cascades. Recent research has shown that this compound can modulate the activity of enzymes involved in the production of pro-inflammatory cytokines. The methanol group's role in enhancing the molecule's solubility may contribute to its effectiveness in targeting these pathways, making it a candidate for the development of anti-inflammatory drugs.

From a structural standpoint, the 2-(Difluoromethyl)-6-nitropyridine-4-methanol molecule exhibits a complex interplay between its functional groups. The nitropyridine ring's aromaticity and the presence of the 2-(Difluoromethyl) substituent create a unique electronic environment that can influence its reactivity. This combination of features makes the molecule an attractive scaffold for further chemical modifications, as researchers can tailor its properties to meet specific therapeutic needs.

Pharmacokinetic studies have also explored the behavior of 2-(Difluoromethyl)-6-nitropyridine-4-methanol in biological systems. These studies indicate that the molecule has favorable absorption and distribution characteristics, which are critical for drug efficacy. The methanol group's hydrophilic nature may enhance its ability to cross biological membranes, while the fluorinated substituent could improve its metabolic stability. These properties are essential for the development of orally active pharmaceutical agents.

One of the most promising applications of 2-(Difluoromethyl)-6-nitropyridine-4-methanol is in the field of enzyme inhibition. Enzymes are often targets for drug development, and the nitropyridine ring's ability to bind to active sites makes it a valuable scaffold. Researchers have demonstrated that this compound can inhibit specific enzymes involved in metabolic disorders, suggesting its potential as a therapeutic agent for conditions such as diabetes and hypertension. The 2-(Difluoromethyl) substituent may play a role in enhancing the molecule's binding affinity to these enzymes.

Future research directions for 2-(Difluoromethyl)-6-nitropyridine-4-methanol include the exploration of its interactions with other biological targets. For instance, studies are underway to investigate its potential as an agonist or antagonist of specific receptors involved in neurological disorders. The methanol group's role in modulating receptor interactions could be a key area of focus, as it may influence the molecule's selectivity and efficacy.

Finally, the 2-(Difluoromethyl)-6-nitropyridine-4-methanol molecule represents a significant advancement in the field of medicinal chemistry. Its unique structure and functional groups offer a versatile platform for drug development, with potential applications in oncology, inflammation, and metabolic disorders. As research continues to uncover its full potential, this compound is likely to play a pivotal role in the discovery of novel therapeutics that address unmet medical needs.

2-(Difluoromethyl)-6-nitropyridine-4-methanol exemplifies the power of synthetic chemistry in creating molecules with tailored biological activities. Its structural features, including the nitropyridine ring and the methanol group, make it a promising candidate for further exploration. As scientists continue to investigate its properties and applications, this compound may pave the way for the development of innovative treatments for a wide range of diseases.